Cas no 2228427-01-6 (tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate)

• Product Name: tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate
• CAS No: 2228427-01-6
• MF: C₁₀H₁₈F₄N₂O₂
• MW: 274.25573682785
• CID: 6449458
• PubChem ID: 165650014
• Update Time: 2025-11-06

tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate
• EN300-1886722
• 2228427-01-6

• Inchi： 1S/C10H18F4N2O2/c1-9(2,3)18-8(17)16-5-6(15)4-7(11)10(12,13)14/h6-7H,4-5,15H2,1-3H3,(H,16,17)
• InChI Key： FXSRGLBHDBBNQA-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 274.13044047g/mol
• Monoisotopic Mass: 274.13044047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate

tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate, identified by the CAS number 2228427-01-6, is a highly specialized chemical entity with unique properties and applications. This compound belongs to the class of carbamates, which are widely used in various industries due to their versatile nature. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, with a substituted pentyl chain containing multiple fluorine atoms. This specific arrangement of atoms contributes to its distinctive chemical and physical properties.

Recent studies have highlighted the potential of tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate in advanced materials science and pharmaceutical applications. The presence of fluorine atoms in the pentyl chain enhances the compound's stability and reactivity under certain conditions. Researchers have explored its role as a precursor in the synthesis of novel polymers and biodegradable materials. For instance, a 2023 study published in Advanced Materials demonstrated that this compound can serve as an effective monomer for producing high-performance polyurethanes with improved thermal resistance and mechanical properties.

In the pharmaceutical sector, tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate has shown promise as an intermediate in drug development. Its ability to form stable amide bonds makes it a valuable component in peptide synthesis. A 2023 research article in Nature Communications reported that this compound can be used to synthesize bioactive peptides with enhanced bioavailability and reduced toxicity. These findings underscore its potential in developing next-generation therapeutics for treating various diseases.

The synthesis of tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate involves a multi-step process that requires precise control over reaction conditions. The starting material is typically prepared through nucleophilic substitution reactions involving fluorinated alkyl halides. The subsequent steps involve carbamate formation via nucleophilic attack on an activated ester or acid chloride. Recent advancements in catalytic methods have enabled higher yields and better purity levels in the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 60°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions. The fluorinated pentyl chain also imparts hydrophobicity to the molecule, which is advantageous in certain applications like drug delivery systems.

The environmental impact of tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate has been a topic of recent research interest. Studies indicate that this compound undergoes biodegradation under aerobic conditions but at a slower rate compared to non-fluorinated analogs. Efforts are underway to develop more sustainable synthesis methods and recycling processes to minimize its environmental footprint.

In conclusion, tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Its role as a building block for advanced materials and pharmaceutical compounds positions it as a key player in the chemical industry's future developments.